![molecular formula C23H25NO3 B2577886 N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide CAS No. 1421527-77-6](/img/structure/B2577886.png)
N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide is a compound that has been studied for its potential applications in scientific research. This compound, also known as HPP-4382, is a synthetic cannabinoid receptor agonist that has been shown to have potential therapeutic effects in the treatment of various diseases and conditions. In
Scientific Research Applications
Antioxidant and Anticancer Activity
Research indicates that derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide have shown significant antioxidant and anticancer activities. Notably, certain derivatives have displayed antioxidant activity approximately 1.4 times higher than that of ascorbic acid. These compounds were tested against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, revealing more cytotoxic effects on the U-87 cell line. This suggests potential for the development of new anticancer drugs based on these derivatives (Tumosienė et al., 2020).
Non-ulcerogenic Anti-inflammatory and Analgesic Agents
A study focusing on the synthesis of certain derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide demonstrated their effectiveness as non-ulcerogenic anti-inflammatory and analgesic agents. These compounds, when tested in vivo, showed high analgesic and anti-inflammatory activity without inducing gastric lesions, pointing towards their potential as safer alternatives to conventional NSAIDs (Berk et al., 2009).
Antibacterial Activity
In the realm of antibacterial research, some derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide have been synthesized and evaluated for their potential antibacterial activity. These studies indicate significant efficacy against various strains of bacteria, including both Gram-positive and Gram-negative bacteria. This suggests a promising avenue for the development of new antibacterial agents to combat resistant bacterial strains (Eissa et al., 2017).
Antimicrobial Activity
Another study synthesized new N-(naphthalen-1-yl)propanamide derivatives and evaluated their antimicrobial activity against a wide range of bacteria and fungi. Certain compounds exhibited notable activity, particularly against fungi, at half the potency of ketoconazole, and against Gram-positive bacteria at half the potency of chloramphenicol. This indicates the potential of these derivatives as effective antimicrobial agents (Evren et al., 2020).
properties
IUPAC Name |
N-(3-hydroxy-3-naphthalen-1-ylpropyl)-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c1-27-19-12-9-17(10-13-19)11-14-23(26)24-16-15-22(25)21-8-4-6-18-5-2-3-7-20(18)21/h2-10,12-13,22,25H,11,14-16H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMSKBUAFFTXKPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCCC(C2=CC=CC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.